Cas no 192696-44-9 (1H-Benzimidazole-5,7-diol,2-(1-methylethyl)-)

• Product Name: 1H-Benzimidazole-5,7-diol,2-(1-methylethyl)-
• CAS No: 192696-44-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 116213
• PubChem ID: 22100835
• Update Time: 2025-04-18

1H-Benzimidazole-5,7-diol,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5,7-diol,2-(1-methylethyl)-
• 2-propan-2-yl-1H-benzimidazole-4,6-diol
• 1H-Benzimidazole-4,6-diol,2-(1-methylethyl)-(9CI)
• SCHEMBL7473120
• 2-Isopropyl-1H-benzo[d]imidazole-4,6-diol
• 4,6-dihydroxy-2-isopropylbenzimidazole
• 192696-44-9
• UCVJHROVJNZWQY-UHFFFAOYSA-N

• Inchi： 1S/C10H12N2O2/c1-5(2)10-11-7-3-6(13)4-8(14)9(7)12-10/h3-5,13-14H,1-2H3,(H,11,12)
• InChI Key： UCVJHROVJNZWQY-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2=C1N=C(C(C)C)N2)O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.1Ų